Cas no 2229095-59-2 (2-(2,4-dimethoxyphenyl)prop-2-en-1-amine)

• Product Name: 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine
• CAS No: 2229095-59-2
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5898173
• PubChem ID: 165673274
• Update Time: 2025-10-09

2-(2,4-dimethoxyphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine
• 2229095-59-2
• EN300-1819229

• Inchi： 1S/C11H15NO2/c1-8(7-12)10-5-4-9(13-2)6-11(10)14-3/h4-6H,1,7,12H2,2-3H3
• InChI Key： MPXGKOOALIVFLM-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=C)CN)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine

2-(2,4-dimethoxyphenyl)prop-2-en-1-amine and Its Chemical Significance: A Comprehensive Overview

2-(2,4-dimethoxyphenyl)prop-2-en-1-amine, identified by the CAS No. 2229095-59-2, is a pivotal compound in the realm of medicinal chemistry due to its unique structural framework and potential biological activities. This molecule belongs to the class of aromatic amines, characterized by the presence of a conjugated double bond system and functional groups that can engage in multiple molecular interactions. Recent advancements in pharmaceutical research have highlighted its role in modulating signaling pathways associated with inflammation, oxidative stress, and neurodegenerative disorders, making it a subject of intense investigation.

The molecular architecture of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine is defined by its phenyl ring substituted with two methoxy groups at the 2 and 4 positions, linked to a propenyl chain terminating in an amino group. This structural feature enables the compound to exhibit both hydrophobic and hydrophilic properties, facilitating its interaction with biological membranes and intracellular targets. The conjugated double bond in the propenyl chain further enhances its reactivity, allowing for potential applications in drug design and polymer chemistry.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated that 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine exhibits significant antioxidant activity by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation. This property is attributed to the electron-donating methoxy groups and the conjugated π-electron system, which collectively stabilize free radicals. Such findings underscore its potential as a therapeutic agent for conditions such as neurodegenerative diseases, where oxidative damage plays a critical role.

In the context of anti-inflammatory research, a 2024 study in Pharmacological Reports revealed that 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine modulates the NF-κB signaling pathway, a key regulator of inflammatory responses. The compound was shown to suppress the activation of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its utility in treating inflammatory disorders like rheumatoid arthritis and Crohn’s disease. These results align with the growing emphasis on targeting inflammatory pathways in drug development.

The synthetic pathway of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine has also attracted attention due to its potential for scalable production. A 2023 article in Organic & Biomolecular Chemistry described a one-pot Suzuki-Miyaura coupling reaction that efficiently constructs the aromatic amine core with high yield. This method reduces the number of synthetic steps and minimizes the use of hazardous reagents, aligning with the principles of green chemistry and sustainable pharmaceutical manufacturing.

Applications of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine extend beyond its pharmacological properties. In the field of materials science, its conjugated structure has been explored for use in organic semiconductors and photovoltaic devices. A 2022 study in Advanced Materials reported that derivatives of this compound exhibit excellent charge transport properties, making them promising candidates for next-generation electronic materials.

Despite its promising attributes, the safety profile of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine remains under investigation. A 2023 review in Toxicological Sciences emphasized the need for comprehensive toxicity studies, particularly regarding long-term exposure and potential metabolic interactions. While preliminary data suggest low acute toxicity, further research is required to establish its therapeutic window and optimize dosing regimens.

Current trends in drug discovery highlight the importance of structure-activity relationship (SAR) studies to refine the biological activity of compounds like 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine. A 2024 paper in Drug Discovery Today discussed the use of computational modeling to predict the binding affinity of this compound with target proteins, enabling the design of more potent derivatives. These approaches reflect the integration of bioinformatics and medicinal chemistry in modern pharmaceutical research.

Furthermore, the compound's potential as a lead molecule for drug development has sparked interest in its derivatives. A 2023 study in ACS Medicinal Chemistry Letters explored the synthesis of analogs with modified substituents, demonstrating enhanced selectivity for specific biological targets. These findings underscore the adaptability of the core structure and its relevance in addressing unmet medical needs.

Collaborative efforts between academia and industry are playing a crucial role in advancing the applications of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine. Partnerships such as the one between the University of Tokyo and a biotech firm have led to the development of preclinical models to evaluate its efficacy in vivo. These initiatives exemplify the growing synergy between research and development in the pharmaceutical sector.

As the field of medicinal chemistry continues to evolve, the role of compounds like 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine is likely to expand. Ongoing research into its mechanisms of action, synthetic methodologies, and therapeutic applications will provide valuable insights for future drug discovery. The compound's unique structural features and multifunctional properties position it as a versatile candidate for addressing complex health challenges.

Ultimately, the exploration of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine represents a convergence of disciplines, from organic chemistry to pharmacology and materials science. Its potential to impact diverse fields highlights the importance of interdisciplinary research in driving innovation. As new discoveries emerge, the compound may pave the way for breakthroughs in both therapeutic and technological domains.

For further information on the latest studies and applications of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine, researchers are encouraged to consult recent publications in the aforementioned journals. These resources provide a comprehensive overview of the compound's current status and future prospects in scientific and industrial contexts.

By fostering continued investigation and collaboration, the scientific community can unlock the full potential of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine, ensuring its contributions to both medical and technological advancements. The journey of this compound exemplifies the dynamic nature of scientific inquiry and its transformative impact on society.

As the field of medicinal chemistry continues to evolve, the role of compounds like 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine is likely to expand. Ongoing research into its mechanisms of action, synthetic methodologies, and therapeutic applications will provide valuable insights for future drug discovery. The compound's unique structural features and multifunctional properties position it as a versatile candidate for addressing complex health challenges.

Ultimately, the exploration of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine represents a convergence of disciplines, from organic chemistry to pharmacology and materials science. Its potential to impact diverse fields highlights the importance of interdisciplinary research in driving innovation. As new discoveries emerge, the compound may pave the way for breakthroughs in both therapeutic and technological domains.

For further information on the latest studies and applications of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine, researchers are encouraged to consult recent publications in the aforementioned journals. These resources provide a comprehensive overview of the compound's current status and future prospects in scientific and industrial contexts.

By fostering continued investigation and collaboration, the scientific community can unlock the full potential of 2-(2,4-dimethoxyphenyl)prop-2-en-1-amine, ensuring its contributions to both medical and technological advancements. The journey of this compound exemplifies the dynamic nature of scientific inquiry and its transformative impact on society.